Cas no 1602603-88-2 (1-2-iodo-1-(2-methoxyethoxy)ethyl-2-methylbenzene)

• Product Name: 1-2-iodo-1-(2-methoxyethoxy)ethyl-2-methylbenzene
• CAS No: 1602603-88-2
• MF: C₁₂H₁₇IO₂
• MW: 320.166656255722
• CID: 5956635
• PubChem ID: 114773107
• Update Time: 2024-01-12

1-2-iodo-1-(2-methoxyethoxy)ethyl-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-2-iodo-1-(2-methoxyethoxy)ethyl-2-methylbenzene
• 1-[2-iodo-1-(2-methoxyethoxy)ethyl]-2-methylbenzene
• 1602603-88-2
• EN300-1133819

• Inchi： 1S/C12H17IO2/c1-10-5-3-4-6-11(10)12(9-13)15-8-7-14-2/h3-6,12H,7-9H2,1-2H3
• InChI Key： BLRSIRJMNBRDQE-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC=CC=1C)OCCOC

Computed Properties

• Exact Mass: 320.02733g/mol
• Monoisotopic Mass: 320.02733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 18.5Ų